Cas no 2418666-98-3 (3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418666-98-3
• MF: C₁₀H₉FO₃S₂
• MW: 260.305063962936
• CID: 5679208
• PubChem ID: 165769138
• Update Time: 2025-10-24

3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418666-98-3
• 3-ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• EN300-26626911
• 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C10H9FO3S2/c1-3-8-4-10(14-16(11,12)13)5-9(6-15)7(8)2/h1,4-5,15H,6H2,2H3
• InChI Key： ZFSOMJPRFCHHDK-UHFFFAOYSA-N
• SMILES： SCC1C=C(C=C(C#C)C=1C)OS(=O)(=O)F

Computed Properties

• Exact Mass: 259.99771465g/mol
• Monoisotopic Mass: 259.99771465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.8Ų

Additional information on 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

Comprehensive Overview of 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418666-98-3)

The compound 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418666-98-3) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring an ethynyl group, a methyl substituent, and a sulfurofluoridate moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its reactivity and potential role in click chemistry and bioconjugation, which are hot topics in modern drug development and nanotechnology.

One of the key features of 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate is its ability to participate in thiol-ene reactions, a widely studied mechanism in polymer chemistry and bioconjugation. This property aligns with the growing demand for sustainable materials and green chemistry, as it enables efficient and selective modifications without harsh conditions. The compound’s sulfurofluoridate group also offers unique reactivity, making it valuable for designing proteolysis-targeting chimeras (PROTACs) and other targeted therapies, which are currently trending in biomedical research.

In the context of drug discovery, 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate serves as a building block for small-molecule inhibitors and covalent modifiers. Its ethynyl functionality allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is pivotal for labeling biomolecules, creating fluorescent probes, and developing theranostic agents, addressing the rising interest in precision medicine and molecular imaging.

The compound’s methyl and sulfanylmethyl groups further enhance its utility in structure-activity relationship (SAR) studies, enabling fine-tuning of pharmacokinetic properties. As the scientific community explores AI-driven drug design and high-throughput screening, 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate stands out as a valuable tool for optimizing lead compounds. Its compatibility with automated synthesis platforms also makes it relevant for combinatorial chemistry, a field gaining traction due to its efficiency in discovering novel therapeutics.

Beyond pharmaceuticals, 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate has potential applications in advanced materials, such as self-healing polymers and conductive coatings. The sulfurofluoridate moiety can act as a crosslinking agent, contributing to the development of smart materials with stimuli-responsive properties. This aligns with the global push toward sustainable technologies and renewable energy solutions, where functionalized polymers play a critical role.

In summary, 3-Ethynyl-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418666-98-3) is a multifaceted compound with broad applicability in drug development, material science, and bioconjugation. Its unique structural attributes and reactivity profile position it as a key player in addressing contemporary challenges in healthcare and technology. As research progresses, this compound is likely to gain further attention for its role in innovative synthetic strategies and next-generation therapeutics.